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Compound of Interest

Compound Name: 1,6-Dimethylnaphthalene

Cat. No.: B047092

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1,6-Dimethylnaphthalene, a
bicyclic aromatic hydrocarbon of significant interest in chemical synthesis and metabolism
studies. This document outlines its fundamental chemical identity, physical properties, and key
experimental data relevant to its application in research and development.

Core Chemical Identifiers

Identifier Value

IUPAC Name 1,6-dimethylnaphthalene[1]

CAS Number 575-43-9[1]

Molecular Formula Ciz2H12[1]

Molecular Weight 156.22 g/mol [1]

SMILES CC1=CC=C2C(C)=CC=CC2=C1[1]

INChl=1S/C12H12/c1-9-6-7-12-10(2)4-3-5-
11(12)8-9/h3-8H,1-2H3[1]

InChl

Physicochemical Properties
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A summary of the key physical and chemical properties of 1,6-Dimethylnaphthalene is
presented below.

Property Value

Appearance Clear pale yellow liquid
Melting Point -17to-16 °C

Boiling Point 265-266 °C

Flash Point >110 °C (>230 °F)[1]
Density 1.002 g/mL at 25 °C
Refractive Index n20/D 1.606

Spectroscopic Data

Key spectral data for the characterization of 1,6-Dimethylnaphthalene are provided.

Spectroscopic Data Values

Chemical shifts are available in various

MR databases.[2]

Mass Spectrometry (MS) Major fragments (m/z): 156, 141, 155.[1]
Infrared (IR) Spectra available in spectral databases.[1]
Ultraviolet (UV) Spectra available in spectral databases.[1]

Experimental Protocols
Synthesis of Dimethylnhaphthalenes

The synthesis of specific dimethylnaphthalene isomers can be challenging due to the difficulty

in controlling the position of the methyl groups.[3] One approach involves the alkenylation of a

monocyclic aromatic compound with a diolefin, followed by cyclization and dehydrogenation.[3]
For instance, the synthesis of 2,6-dimethylnaphthalene (2,6-DMN), a valuable monomer for
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high-performance polymers, can involve the isomerization of other dimethylnaphthalene
isomers, including 1,6-DMN.[3]

A general multi-step synthesis for producing a specific dimethylnaphthalene can involve:
o Alkylation: Reaction of a xylene or ethylbenzene with butadiene to form an alkenylbenzene.
o Cyclization: The resulting alkenylbenzene is cyclized to form one or more dimethyltetralins.

o Dehydrogenation: The dimethyltetralin(s) are dehydrogenated to yield the corresponding
dimethylnaphthalene(s).

» |somerization: The mixture of dimethylnaphthalenes is then isomerized to enrich the desired
isomer.[4]

A more specific regioselective synthesis for 2,6-dimethyltetralin, a precursor to 2,6-DMN, has
been described involving a Heck reaction between 4-bromotoluene and 3-methyl-3-buten-1-ol,
followed by catalytic reduction and acid-catalyzed cyclization.[5] This highlights the type of
synthetic strategies that can be employed to obtain specific isomers.

In Vivo Metabolism Study in Rats

A study on the disposition and metabolism of 1,6-dimethylnaphthalene in rats provides a
detailed experimental protocol.[6]

¢ Animal Model: Male Wistar rats.

e Dosing: A single intraperitoneal (i.p.) injection of 20 mg/kg body weight of 1,6-
dimethylnaphthalene.

o Tracer: 3H-labeled 1,6-dimethylnaphthalene was used to facilitate the tracking of the
compound and its metabolites.

« Sample Collection: Urine and feces were collected over 72 hours. Organs and tissues (fat,
liver, spleen, kidneys) were collected at various time points.

e Analysis: The concentration of radioactivity in samples was determined by liquid scintillation
counting. Metabolites in the urine were identified and quantified using gas chromatography-
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mass spectrometry (GC-MS).[6]

Biological Activities and Applications

1,6-Dimethylnaphthalene is an organic compound with applications as a flavoring agent and
has been studied for its potential as a synergist.[7] It is also utilized in the synthesis of high-
performance materials and can act as a catalyst in certain chemical reactions.[7] In the context
of drug development, naphthalene and its derivatives are versatile scaffolds.[8] Many FDA-
approved drugs contain a naphthalene core, highlighting the importance of understanding the
metabolism and potential toxicity of such compounds.[8]

Research has also explored the use of dimethylnaphthalenes, including the 1,6-isomer, as
sprout suppressants for potatoes.[9]

Visualized Workflows and Pathways
Metabolic Pathway of 1,6-Dimethylnaphthalene in Rats

The following diagram illustrates the metabolic transformation of 1,6-Dimethylnaphthalene in
rats as identified by Kilanowicz et al.[6]

16D Metabolism in Rats (Liver, Kidneys) ~{ 1-Methyl ‘17 6-Methyl-1-naphthoic aldehyde | 6-Methyl-1-naphthoic acid | 1,6-Dimethyl
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Caption: Metabolic fate of 1,6-Dimethylnaphthalene in rats.

Logical Workflow for Isomer-Specific Synthesis

This diagram outlines a logical workflow for the synthesis of a specific dimethylnaphthalene
isomer, which often involves an isomerization step where 1,6-DMN could be a component of
the isomeric mixture.
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Caption: General synthetic workflow for dimethylnaphthalene isomers.

Biodegradation Pathway of Methylnaphthalenes
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The following diagram depicts a generalized pathway for the biodegradation of
methylnaphthalenes by bacteria such as Pseudomonas putida, which can involve multiple
routes of enzymatic attack.
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Caption: Generalized biodegradation routes for methylnaphthalenes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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